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Compound of Interest

Compound Name: Thiourea

Cat. No.: B124793 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Objective: To provide a comprehensive guide on the application of thiourea (TU) as a foliar

spray to enhance abiotic stress tolerance in crops. This document summarizes key quantitative

data, details experimental protocols, and visualizes the underlying mechanisms.

Introduction
Abiotic stresses such as drought, salinity, extreme temperatures, and heavy metal toxicity are

significant factors limiting crop productivity worldwide.[1][2] Thiourea (SC(NH₂)₂), a synthetic

plant growth regulator containing nitrogen (36%) and sulfur (42%), has emerged as a potent

agent for mitigating these stresses.[2][3][4] Exogenous application of thiourea, particularly as a

foliar spray, stimulates a wide range of physiological and biochemical defense mechanisms in

plants.[2][3] These include the enhancement of antioxidant systems, modulation of

photosynthesis and nutrient metabolism, and regulation of gene expression, ultimately leading

to improved growth and yield under adverse conditions.[2][3][5] This document provides

detailed application notes, protocols, and mechanistic insights for researchers exploring the

use of thiourea to enhance crop resilience.

Data Presentation: Efficacy of Thiourea Foliar Spray
The following tables summarize the quantitative effects of thiourea foliar application on various

crops under different abiotic stress conditions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 19 Tech Support

https://www.benchchem.com/product/b124793?utm_src=pdf-interest
https://www.benchchem.com/product/b124793?utm_src=pdf-body
https://agris.fao.org/search/en/providers/122436/records/675acdb00ce2cede71d19d1f
https://pmc.ncbi.nlm.nih.gov/articles/PMC6828995/
https://www.benchchem.com/product/b124793?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6828995/
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2019.01336/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC10880287/
https://www.benchchem.com/product/b124793?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6828995/
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2019.01336/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC6828995/
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2019.01336/full
https://www.cabidigitallibrary.org/doi/full/10.5555/20193007055
https://www.benchchem.com/product/b124793?utm_src=pdf-body
https://www.benchchem.com/product/b124793?utm_src=pdf-body
https://www.benchchem.com/product/b124793?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Effect of Thiourea (TU) Foliar Spray on Crops under Drought Stress
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Crop Cultivar(s)
TU
Concentrati
on

Application
Stage

Key
Findings

Reference

Wheat Anaaj-2017 500 mg/L
Reproductive

stage

Reduced

electrolyte

leakage by

49% and

MDA by 32%.

Increased

POD (13%),

SOD (20%),

CAT (12%),

proline

(17%), and

total

phenolics

(52%).

[6]

Chickpea Not specified 1000 ppm

Flowering (45

DAS) & Seed

Setting (75

DAS)

Increased

drought

tolerance

efficiency by

3.17% over

control.

[7]

Maize Not specified 1000 ppm Not specified

Spraying with

1000 ppm

thiourea on

ridge-sown

maize

resulted in

higher

enzymatic

antioxidants

(catalase,

ascorbate

peroxidase).

[8]
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Wheat HI-1634

1000 ppm or

2000 ppm

(with 500

ppm seed

treatment)

Flag leaf

stage

Foliar spray

of 2000 ppm

TU + seed

treatment

significantly

improved

growth and

yield

parameters

under water

stress.

[9][10]

Table 2: Effect of Thiourea (TU) Foliar Spray on Crops under Salinity Stress
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Crop Cultivar(s)
TU
Concentrati
on

Application
Stage

Key
Findings

Reference

Flax

Linum

usitatissimum

L.

6 mM Not specified

Counteracted

salinity

effects by

increasing

photosyntheti

c pigments,

Ascorbate

Peroxidase

(APX), Total

Soluble

Sugars

(TSS), and

reducing

proline and

Malondialdeh

yde (MDA).

[11][12][13]

Wheat
S-24, Inqlab-

91, etc.
10 mM

Seedling,

Pre-anthesis,

Grain filling

Improved salt

tolerance by

6-11%.

[14][15]

Maize
DK6789,

33M15

400 µM

(Medium

supplemente

d)

Not specified

Decreased

H₂O₂ and

MDA;

enhanced

antioxidant

activities.

[16]

Table 3: Effect of Thiourea (TU) Foliar Spray on Crops under Heat Stress
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Crop Cultivar(s)
TU
Concentrati
on

Application
Stage

Key
Findings

Reference

Wheat Not specified 6.6 mM
Anthesis

stage

Improved

tolerance to

terminal heat

by lowering

oxidative

damage (cell

membrane

injury, H₂O₂).

[2]

Camelina &

Canola

Camelina

(618), Canola

(45S42)

1000 mg/L
BBCH scale

code-60

Improved

seed yield by

39% in

camelina and

38% in

canola under

heat stress

(35°C).

[17]

Wheat
S-24, BK-

2002, etc.
10 mM

Seedling,

Pre-anthesis,

Maturity

Improved

high-

temperature

tolerance by

4-10%.

[14][15]

Table 4: Effect of Thiourea (TU) Foliar Spray on Crops under Heavy Metal Stress
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Crop Cultivar(s)
TU
Concentrati
on

Application
Stage

Key
Findings

Reference

Wheat
FSD-2008,

Zincol-2016
500 µM

7 days after

stress

induction

Under Cobalt

(300 µM)

stress, TU

increased

chlorophyll a

(16%),

chlorophyll b

(15%), and

carotenoids

(15%).

Reduced

H₂O₂ by 5%

and MDA by

20%.

[4]

Wheat
Ghazi 11,

Akbar 19

10 mM (Soil

application)
Not specified

Under Lead

(15 mM)

stress, TU

improved

shoot fresh

weight (up to

14.2%), root

fresh weight

(up to

37.5%), and

total

chlorophyll

(up to 18%).

[18]

Maize Not specified 600 mg/L,

1200 mg/L

Not specified Combined

with biochar,

TU foliar

spray

reduced

Cadmium

[19]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 19 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10880287/
https://pubs.acs.org/doi/full/10.1021/acsomega.4c09941
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2021.809322/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(Cd)

concentration

in shoots and

roots and

improved

photosyntheti

c rate.

Wheat Azar 2
1000 mg/L,

1500 mg/L
Tillering stage

Foliar spray

was more

effective than

seed priming

in enhancing

mineral

nutrition and

decreasing

heavy metal

content.

[20]

Experimental Protocols
This section provides detailed methodologies for key experiments involving thiourea foliar

application to assess crop stress tolerance.

Protocol for Preparation of Thiourea Foliar Solution
Objective: To prepare stock and working solutions of thiourea for foliar application.

Materials:

Thiourea (CH₄N₂S, Molar Mass: 76.12 g/mol )

Distilled or deionized water

Magnetic stirrer and stir bar

Volumetric flasks (various sizes)
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Beakers

Weighing balance

Optional: A non-ionic surfactant (e.g., Tween-20 at 0.05-0.1% v/v) to improve leaf surface

coverage.

Procedure:

Molar Solution (e.g., 1M Stock):

To prepare a 1M stock solution, weigh 76.12 g of thiourea.

Dissolve it in approximately 800 mL of distilled water in a beaker using a magnetic stirrer.

Once fully dissolved, transfer the solution to a 1 L volumetric flask.

Add distilled water to the mark to make the final volume 1 L. Store in a cool, dark place.

Working Solution Calculation (from stock):

Use the formula: M₁V₁ = M₂V₂

M₁ = Molarity of the stock solution (e.g., 1M)

V₁ = Volume of the stock solution needed

M₂ = Desired molarity of the working solution (e.g., 10 mM or 0.01 M)

V₂ = Final volume of the working solution (e.g., 1 L)

Example for 1 L of 10 mM solution: (1 M) * V₁ = (0.01 M) * (1 L) → V₁ = 0.01 L or 10 mL.

Add 10 mL of the 1M stock solution to a 1 L volumetric flask and bring it to volume with

distilled water.

ppm (mg/L) Solution Calculation:

To prepare a 1000 ppm (1000 mg/L) solution directly:
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Weigh 1.0 g (1000 mg) of thiourea.

Dissolve it in 1 L of distilled water.

For other concentrations, adjust the weight accordingly (e.g., 500 mg for a 500 ppm

solution).

Final Preparation:

Before application, add a surfactant if required and mix gently.

Prepare fresh working solutions on the day of application to ensure efficacy.

Protocol for Foliar Spray Application
Objective: To apply thiourea solution uniformly to plant foliage for maximum absorption.

Materials:

Prepared thiourea working solution

Handheld sprayer or atomizer

Personal Protective Equipment (PPE): gloves, safety glasses

Control solution (distilled water, with surfactant if used in treatments)

Procedure:

Timing: Apply the spray during the cooler parts of the day, typically early morning or late

afternoon, to minimize evaporation and prevent leaf burn.

Plant Stage: Apply at the specific developmental stage relevant to the research question

(e.g., seedling, vegetative, anthesis, or grain filling).[14][15]

Application:

Calibrate the sprayer to ensure a fine mist.
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Spray the foliage until runoff, ensuring complete coverage of both the adaxial (upper) and

abaxial (lower) leaf surfaces.

Spray control plants with the control solution (water ± surfactant) to account for any

mechanical effects of spraying.

Frequency: The number of applications can vary. Some studies use a single application,

while others apply it multiple times at different stages.[2][7]

Post-Application: Protect treated plants from rain for at least 24 hours to allow for absorption.

Protocol for Induction of Abiotic Stress (Pot Experiment)
Objective: To impose a consistent and measurable level of abiotic stress on experimental

plants.

A. Drought Stress Induction:

Grow plants in pots with a known soil weight and water holding capacity.

Water plants to 100% field capacity (FC) until the desired growth stage.

Apply thiourea foliar spray as per Protocol 3.2.

Induce stress by withholding irrigation. Monitor soil moisture content daily by weighing the

pots.

Maintain the drought stress level at a predetermined percentage of field capacity (e.g., 40%

FC) by adding a calculated amount of water every 1-2 days.[6]

A control group should be maintained at optimal moisture (e.g., 80% FC).[6]

B. Salinity Stress Induction:

Grow plants in a suitable medium (soil, sand, or hydroponics).

Apply thiourea foliar spray before or during stress induction.

Introduce salinity stress by irrigating with a saline solution (e.g., Sodium Chloride - NaCl).
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To avoid osmotic shock, apply the salt solution incrementally over several days until the

target concentration is reached (e.g., increase by 20 mM NaCl per day).[14]

Maintain the stress for the desired duration, ensuring proper drainage to prevent

waterlogging.

Control plants should be irrigated with non-saline water/nutrient solution.

C. Heat Stress Induction:

Grow plants in a controlled environment chamber or a greenhouse with temperature

regulation.

At the target growth stage, apply the thiourea foliar spray.

Induce heat stress by raising the ambient temperature to the desired level (e.g., 35°C or 7-

10°C above ambient).[2][15][17]

Maintain the high temperature for the required duration (e.g., several hours per day or

continuously for several days).

Control plants should be kept at an optimal (ambient) temperature.

Protocol for Measurement of Stress Indicators
Objective: To quantify the physiological and biochemical responses of plants to stress and

thiourea treatment.

A. Malondialdehyde (MDA) Assay (Lipid Peroxidation):

Homogenize 0.5 g of fresh leaf tissue in 5 mL of 0.1% trichloroacetic acid (TCA).

Centrifuge the homogenate at 10,000 x g for 15 minutes.

Mix 1 mL of the supernatant with 4 mL of 20% TCA containing 0.5% thiobarbituric acid

(TBA).

Heat the mixture at 95°C for 30 minutes, then quickly cool it in an ice bath.
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Centrifuge at 10,000 x g for 10 minutes.

Measure the absorbance of the supernatant at 532 nm and 600 nm.

Calculate MDA concentration using its extinction coefficient (155 mM⁻¹ cm⁻¹), subtracting the

non-specific absorbance at 600 nm.

B. Antioxidant Enzyme Activity (e.g., Catalase - CAT):

Extract enzyme by homogenizing 1.0 g of leaf tissue in an ice-cold extraction buffer (e.g., 50

mM potassium phosphate buffer, pH 7.0, containing 1 mM EDTA and 1% PVPP).

Centrifuge at 15,000 x g for 20 minutes at 4°C. The supernatant is the crude enzyme extract.

The assay mixture contains 50 mM phosphate buffer (pH 7.0) and 15 mM H₂O₂.

Initiate the reaction by adding a small volume of the enzyme extract.

Measure the decrease in absorbance at 240 nm for 1-2 minutes, which corresponds to the

decomposition of H₂O₂.

One unit of CAT activity is defined as the amount of enzyme that decomposes 1 µmol of

H₂O₂ per minute.

Note: Assays for other enzymes like SOD, POD, and APX follow specific, established protocols.

Visualizations: Mechanisms and Workflows
Thiourea-Mediated Stress Signaling Pathway
The application of thiourea under abiotic stress triggers a complex signaling cascade that

enhances the plant's defense mechanisms.
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Thiourea-Mediated Stress Mitigation Pathway

Inputs Plant Cellular Response

Phenotypic Outcome

Abiotic Stress
(Drought, Salinity, Heat)

↑ Reactive Oxygen
Species (ROS)

induces

Foliar Applied
Thiourea (-SH, -NH₂)

Activation of
Antioxidant System

(SOD, CAT, APX, POD)

upregulates

↑ Osmolyte Synthesis
(Proline, Soluble Sugars)

promotes

Modulation of
Stress-Responsive Genes

regulates

Protection of
Photosynthetic Machinerystabilizes

↓ Oxidative Damage
(↓ MDA, ↓ H₂O₂)

causes
scavenges

Improved Cellular
Homeostasis

Enhanced Stress Tolerance
& Improved Growth/Yield

Click to download full resolution via product page

Caption: Thiourea mitigates abiotic stress by enhancing antioxidant defense and maintaining

homeostasis.

Experimental Workflow for Assessing Thiourea Efficacy
This workflow outlines the key steps in a typical pot experiment designed to evaluate the

effects of thiourea on crop stress tolerance.
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General Experimental Workflow

Start: Experimental Design

1. Plant Cultivation
(Potting, Germination, Growth to desired stage)

2. Grouping of Plants
(Control, Stress-Only, TU-Only, Stress+TU)

3. Thiourea Application
(Foliar spray with specified concentration)

4. Stress Induction
(Drought, Salinity, Heat, etc.)

5. Data Collection & Sampling
(During and post-stress)

6. Analysis
(Physiological, Biochemical, Growth & Yield)

End: Data Interpretation
& Conclusion

Click to download full resolution via product page

Caption: A standard workflow for evaluating thiourea's effect on crop stress tolerance.
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Logical Relationships in Thiourea's Protective Action
This diagram illustrates the cause-and-effect relationships between thiourea application and

the resulting improvements in plant health under stress.
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Logical Flow of Thiourea's Protective Effects

Biochemical & Molecular Level

Physiological Level

Whole Plant Level
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Caption: Thiourea improves biochemical responses, leading to enhanced physiological health

and yield.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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